Cas no 111493-74-4 (Ethyl 1-methyl-3-(trifluoromethyl)-1h-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-methyl-3-(trifluoromethyl)-1h-pyrazole-4-carboxylate
• CAS No: 111493-74-4
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• MDL: MFCD02083398
• CID: 211309
• PubChem ID: 2782970
• Update Time: 2025-10-31

Ethyl 1-methyl-3-(trifluoromethyl)-1h-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylicacid, 1-methyl-3-(trifluoromethyl)-, ethyl ester
• ETHYL 1-METHYL-3-(TRIFLUOROMETHYL)PYRAZOLE-4-CARBOXYLATE
• Ethyl 1-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxylate
• ethyl 5-(trifluoromethyl)-1-methyl-1H-pyrazole-4-carboxylate
• 1-Methyl-3-trifluoromethylpyrazole-4-carboxylic acid ethyl ester
• Ethyl 1-methyl-3-trifluoromethyl-4-pyrazolecarboxylate
• Ethyl 3-(trifluoromethyl)-1-methyl-1H-pyrazole-4-carboxylate
• BUTTPARK 82\18-63
• Ethyl 1-methyl-3-(trifluoromethyl)pyrazole-4-
• 4-(Ethoxycarbonyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• Ethyl-5-(trifluoroMethyl)-1-Methyl-1h-pyrazole-4-carboxylate
• Ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate ,95%
• 1-methyl-3-trifluoromethyl-1h-pyrazole-4-carboxylic acid ethyl ester
• 1H-Pyrazole-4-carboxylic acid, 1-methyl-3-(trifluoromethyl)-, ethyl ester
• ZZEXDJGNURSJOF-UHFFFAOYSA-N
• PubChem16961
• Ethyl1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carb
• SCHEMBL965934
• TD8033
• J-520549
• J-002591
• FT-0642728
• DTXSID70382380
• Ethyl1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate
• 11M-320S
• AM802932
• 3-trifluoromethyl-1-methyl-1H-pyrazole-4-carboxylic acid ethyl ester
• AKOS005069407
• SY007350
• CS-W014721
• 111493-74-4
• AC-27328
• A2210
• MFCD02083398
• DB-040980
• Ethyl 1-methyl-3-(trifluoromethyl)-1h-pyrazole-4-carboxylate

• MDL： MFCD02083398
• Inchi： 1S/C8H9F3N2O2/c1-3-15-7(14)5-4-13(2)12-6(5)8(9,10)11/h4H,3H2,1-2H3
• InChI Key： ZZEXDJGNURSJOF-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CN(C)N=1)(F)F

Computed Properties

• Exact Mass: 222.06200
• Monoisotopic Mass: 222.06161202 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1
• Molecular Weight: 222.16

Experimental Properties

• Color/Form: No data available
• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 60-61°C
• Boiling Point: 267.4±40.0 ºC (760 Torr),
• Flash Point: 115.5±27.3 ºC,
• Refractive Index: 1.469
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 44.12000
• LogP: 1.61560

Ethyl 1-methyl-3-(trifluoromethyl)-1h-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on Ethyl 1-methyl-3-(trifluoromethyl)-1h-pyrazole-4-carboxylate

Ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS No. 111493-74-4): A Comprehensive Overview

Ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS No. 111493-74-4) is a significant compound in the realm of pharmaceutical and agrochemical research, characterized by its unique structural and functional attributes. This compound, featuring a trifluoromethyl group and a carboxylate ester moiety, has garnered considerable attention due to its potential applications in drug development and material science.

The Ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate molecule is derived from the pyrazole core, a heterocyclic structure that is widely recognized for its versatility in medicinal chemistry. The presence of the trifluoromethyl group at the 3-position enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further exploration in synthetic chemistry.

In recent years, there has been a surge in research focusing on pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating the pyrazole scaffold exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific modification of Ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate with a methyl group at the 1-position and a trifluoromethyl group at the 3-position further refines its pharmacological profile, potentially enhancing its efficacy and selectivity.

The carboxylate ester functionality in Ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate not only contributes to its solubility but also serves as a versatile handle for further chemical modifications. This feature allows researchers to explore various derivatization strategies, including amidation, alkylation, and coupling reactions, which can lead to novel compounds with enhanced biological activity.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of Ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate. Molecular modeling studies have revealed that this compound exhibits favorable binding affinity to several biological targets, suggesting its potential as an intermediate in the development of new therapeutic agents. Furthermore, the trifluoromethyl group is known to improve the binding affinity of small molecules to proteins, making this compound a promising candidate for drug design.

The agrochemical industry has also shown interest in Ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate due to its structural similarity to known herbicides and fungicides. The trifluoromethyl group enhances the bioactivity of agrochemicals by increasing their lipophilicity and resistance to metabolic degradation. Current research is focused on optimizing the synthesis of this compound to achieve higher yields and improved purity, which would be beneficial for large-scale applications.

In conclusion, Ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate (CAS No. 111493-74-4) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an attractive candidate for further exploration in drug development and material science. As research continues to uncover new applications for this compound, it is likely that Ethyl 1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylate will play an increasingly important role in advancing our understanding of heterocyclic chemistry and its applications.